1. Home
  2. Product
  3. ethyl 5-(4-acetylphenyl)-13-(4-chlorophenyl)-11-methyl-6-oxo-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene-12-carboxylate
ethyl 5-(4-acetylphenyl)-13-(4-chlorophenyl)-11-methyl-6-oxo-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene-12-carboxylate ethyl 5-(4-acetylphenyl)-13-(4-chlorophenyl)-11-methyl-6-oxo-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene-12-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0843361
InChI: InChI=1S/C26H19ClN4O4S/c1-4-35-26(34)19-13(2)28-24-21(20(19)16-5-9-17(27)10-6-16)22-23(36-24)25(33)31(30-29-22)18-11-7-15(8-12-18)14(3)32/h5-12H,4H2,1-3H3
SMILES: CCOC(=O)C1=C(N=C2C(=C1C3=CC=C(C=C3)Cl)C4=C(S2)C(=O)N(N=N4)C5=CC=C(C=C5)C(=O)C)C
Molecular Formula: C26H19ClN4O4S
Molecular Weight: 519 g/mol

ethyl 5-(4-acetylphenyl)-13-(4-chlorophenyl)-11-methyl-6-oxo-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene-12-carboxylate

CAS No.:

Cat. No.: VC0843361

Molecular Formula: C26H19ClN4O4S

Molecular Weight: 519 g/mol

* For research use only. Not for human or veterinary use.

ethyl 5-(4-acetylphenyl)-13-(4-chlorophenyl)-11-methyl-6-oxo-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene-12-carboxylate -

Specification

Molecular Formula C26H19ClN4O4S
Molecular Weight 519 g/mol
IUPAC Name ethyl 5-(4-acetylphenyl)-13-(4-chlorophenyl)-11-methyl-6-oxo-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene-12-carboxylate
Standard InChI InChI=1S/C26H19ClN4O4S/c1-4-35-26(34)19-13(2)28-24-21(20(19)16-5-9-17(27)10-6-16)22-23(36-24)25(33)31(30-29-22)18-11-7-15(8-12-18)14(3)32/h5-12H,4H2,1-3H3
Standard InChI Key BLANWAWSYYDLRX-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(N=C2C(=C1C3=CC=C(C=C3)Cl)C4=C(S2)C(=O)N(N=N4)C5=CC=C(C=C5)C(=O)C)C
Canonical SMILES CCOC(=O)C1=C(N=C2C(=C1C3=CC=C(C=C3)Cl)C4=C(S2)C(=O)N(N=N4)C5=CC=C(C=C5)C(=O)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19